2-Thiomorpholinonicotinic acid

• IUPAC Name: 2-thiomorpholin-4-ylpyridine-3-carboxylic acid
• InChI: InChI=1S/C10H12N2O2S/c13-10(14)8-2-1-3-11-9(8)12-4-6-15-7-5-12/h1-3H,4-7H2,(H,13,14)
• InChI Key: PTDQPXGIOUXMIQ-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C2=C(C=CC=N2)C(=O)O
• Molecular Formula: C10H12N2O2S
• Molecular Weight: 224.28 g/mol

Description

2-Thiomorpholinonicotinic acid (2-TMA) is an organic compound that is a derivative of nicotinic acid. It is a white solid that is soluble in water and alcohols. 2-TMA has a variety of applications in scientific research, including as a reagent for the synthesis of organic compounds and as an inhibitor of certain enzymes. It is also used in biochemical and physiological studies, as well as in laboratory experiments.

Scientific Research Applications

Synthesis and Biological Activity

• Research has led to the development of thiomorpholine derivatives through nucleophilic substitution reactions. These compounds, including 4-thiomorpholin-4ylbenzohydrazide derivatives, have shown antimicrobial activity. This research explores optimizing biological effects and ensuring consistent drug availability from the dosage. The synthesis process involves several steps, including the use of thiomorpholine and various substituted heterocyclic compounds (D. Kardile & N. Kalyane, 2010).

Synthesis Techniques and Applications

• A study detailed a rapid synthetic method for 2-morpholinonicotinic acid, an intermediate in creating antibiotics, anti-cardiovascular drugs, insecticides, and herbicides. This synthesis was achieved through esterification, nucleophilic substitution, and hydrolysis from commercially available dichloro-hydrochloric acid (Bingbing Zhao, Z. Lan, Shan Xu, & Y. Xiong, 2017).

Medicinal Chemistry and Psychotropic Activity

• Synthesis and psychotropic activity of amides of 2-aminonicotinic acid have been explored. 2-Chloronicotinic Acid Morpholide, a related compound, was synthesized, providing insights into potential applications in psychotropic drug development (R. Akhundov, L. A. Zhmurenko, O. M. Glozman, T. Voronina, & V. A. Zagorevskii, 2004).

Development of Building Blocks in Medicinal Research

• Thiomorpholine and its derivatives are significant in medicinal chemistry, with some analogues in clinical trials. Research on bridged bicyclic thiomorpholines as novel building blocks for medicinal applications has been conducted, indicating their biological potential (Daniel P. Walker & D. J. Rogier, 2013).

Spectroscopy and Structural Analysis

• Terahertz spectroscopy and solid-state density functional theory calculations have been used to analyze isomers like nicotinic acid and 2-picolinic acid. This research suggests that THz spectra can identify complex intermolecular interactions in similar molecular crystals, demonstrating the sensitivity of THz vibrational modes to structural differences (L. Ding, W. Fan, Xu Chen, Ze-You Chen, & Chao Song, 2017).

Synthesis of Novel 3-Thiomorpholines

• An efficient process for synthesizing novel 3-thiomorpholines from ketoaziridines using 2-mercaptoacetic acid has been reported. This research offers insights into regio- and stereo-selective reactions and potential applications in various fields (Fatemeh Khodadadi, H. A. Samimi, J. Albadi, & A. Momeni, 2021).

Safety And Hazards

According to the safety data sheet, 2-Morpholinonicotinic acid, which may be similar to 2-Thiomorpholinonicotinic acid, can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to use it only in well-ventilated areas and to avoid breathing its dust, fume, gas, mist, vapors, or spray.